Cas no 1600972-68-6 (3-(Cyclohexyloxy)-4-iodo-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(Cyclohexyloxy)-4-iodo-1lambda6-thiolane-1,1-dione
• CAS No: 1600972-68-6
• MF: C₁₀H₁₇IO₃S
• MW: 344.209654569626
• CID: 5708679
• PubChem ID: 114772463
• Update Time: 2025-05-21

3-(Cyclohexyloxy)-4-iodo-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1133198
• 1600972-68-6
• 3-(Cyclohexyloxy)-4-iodo-1lambda6-thiolane-1,1-dione
• 3-(Cyclohexyloxy)-4-iodotetrahydrothiophene 1,1-dioxide

• Inchi： 1S/C10H17IO3S/c11-9-6-15(12,13)7-10(9)14-8-4-2-1-3-5-8/h8-10H,1-7H2
• InChI Key： IMBPOPFEEQGJBG-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 343.99431g/mol
• Monoisotopic Mass: 343.99431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(Cyclohexyloxy)-4-iodo-1lambda6-thiolane-1,1-dione

3-(Cyclohexyloxy)-4-iodo-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound 3-(Cyclohexyloxy)-4-iodo-1λ6-thiolane-1,1-dione (CAS No. 1600972-68-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiolane derivatives, which are known for their unique chemical properties and reactivity. The structure of this molecule is characterized by a thiolane ring system, which is a five-membered ring containing sulfur and oxygen atoms, along with substituents that confer specific functional properties.

Recent studies have highlighted the importance of thiolane derivatives in the field of medicinal chemistry, particularly in the development of bioactive compounds. The cyclohexyloxy group attached to the thiolane ring introduces steric bulk and enhances the molecule's solubility in organic solvents, making it suitable for various synthetic transformations. Additionally, the presence of an iodo group at the 4-position of the thiolane ring imparts unique electronic properties, which can be exploited in catalytic reactions or as a directing group in further functionalization.

The synthesis of 3-(Cyclohexyloxy)-4-iodo-1λ6-thiolane-1,1-dione involves a multi-step process that typically begins with the preparation of the thiolane ring. This is often achieved through sulfur-based cyclization reactions or via the oxidation of appropriate mercaptan precursors. The introduction of the cyclohexyloxy group requires careful consideration of reaction conditions to ensure optimal regioselectivity and yield. Similarly, the installation of the iodo group at the 4-position is a critical step that may involve iodination reactions under specific catalytic conditions.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For instance, researchers have explored its use in constructing bioactive agents with anti-inflammatory or antioxidant properties. The thiolane dione core serves as an excellent scaffold for further functionalization, allowing chemists to introduce diverse substituents that can modulate biological activity.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of 3-(Cyclohexyloxy)-4-iodo-1λ6-thiolane-1,1-dione. These studies have provided valuable insights into its potential role as a catalyst or a ligand in transition metal-mediated reactions. The ability to tune its electronic properties through substituent effects makes it an attractive candidate for catalytic applications in organic synthesis.

In terms of industrial applications, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo controlled polymerization under specific conditions makes it a valuable building block for creating high-performance materials with tailored properties.

It is also worth noting that 3-(Cyclohexyloxy)-4-iodo-1λ6-thiolane-1,1-dione exhibits interesting photophysical properties, which have been explored in recent studies. These properties make it a potential candidate for applications in optoelectronics or as a photosensitizer in photodynamic therapy.

In conclusion, 3-(Cyclohexyloxy)-4-iodo-1λ6-thiolane-1,1-dione (CAS No. 1600972-68-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.